BENGHE Foundational & Exploratory

Check Availability & Pricing

Ravenelin: A Comprehensive Technical Guide to
its Natural Sources and Isolation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ravenelin

Cat. No.: B15582040

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources,
isolation protocols, and biosynthetic pathway of ravenelin, a xanthone with notable biological
activities. This document is intended to serve as a valuable resource for researchers, scientists,
and professionals involved in natural product chemistry, mycology, and drug development.

Natural Sources of Ravenelin

Ravenelin is a secondary metabolite primarily produced by various species of fungi. To date,
ravenelin has been isolated from several fungal genera, with the most well-documented
sources belonging to the Ascomycota phylum. The producing organisms are often found as
endophytes or pathogens of plants.

A summary of the known fungal sources of ravenelin is presented in Table 1. While several
species have been identified as producers, quantitative yield data remains sparsely reported in

the available literature.
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Fungal Species

Host/Substrate

Reference

Exserohilum rostratum

Endophyte from Paspalum

splendens

[1]

Helminthosporium ravenelii

Not Specified

[2]

Helminthosporium turcicum

Not Specified

[2]

Talaromyces funiculosus

Endolichenic fungus from

Diorygma hieroglyphicum

[1]

Diorygma hieroglyphicum

(lichenized fungus)

Not Specified

[1]

Table 1: Documented Fungal Sources of Ravenelin

Isolation and Purification of Ravenelin

The isolation of ravenelin from fungal cultures typically involves solvent extraction followed by

a series of chromatographic separations. The specific protocol can be adapted based on the

fungal species, culture conditions, and the scale of the extraction.

General Experimental Workflow for Ravenelin Isolation

A generalized workflow for the isolation of ravenelin from a fungal source is depicted below.

This process begins with the cultivation of the fungus, followed by extraction of the fungal
biomass and/or culture broth, and subsequent purification steps to yield pure ravenelin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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